Cas no 2137625-46-6 (5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester)
5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C12H18ClNO4/c1-11(2,3)18-10(16)14-5-12(6-14)4-8(12)9(15)17-7-13/h8H,4-7H2,1-3H3
- InChI Key: IQETZCLMCSCEAS-UHFFFAOYSA-N
- SMILES: C1(C(OCCl)=O)C2(CN(C(OC(C)(C)C)=O)C2)C1
5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386614-0.05g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 0.05g |
$948.0 | 2024-06-05 | |
| Enamine | EN300-386614-0.1g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 0.1g |
$993.0 | 2024-06-05 | |
| Enamine | EN300-386614-0.25g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 0.25g |
$1038.0 | 2024-06-05 | |
| Enamine | EN300-386614-0.5g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 0.5g |
$1084.0 | 2024-06-05 | |
| Enamine | EN300-386614-1.0g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 1.0g |
$1129.0 | 2024-06-05 | |
| Enamine | EN300-386614-2.5g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 2.5g |
$2211.0 | 2024-06-05 | |
| Enamine | EN300-386614-5.0g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 5.0g |
$3273.0 | 2024-06-05 | |
| Enamine | EN300-386614-10.0g |
5-tert-butyl 1-chloromethyl 5-azaspiro[2.3]hexane-1,5-dicarboxylate |
2137625-46-6 | 95% | 10.0g |
$4852.0 | 2024-06-05 |
5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester
5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester (CAS No. 2137625-46-6): A Versatile Building Block in Modern Organic Synthesis
The compound 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester (CAS 2137625-46-6) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique aza-spiro[2.3]hexane core provides a rigid three-dimensional framework, making it a valuable scaffold for drug discovery. Researchers are increasingly exploring its potential as a bioisostere for flat aromatic systems, addressing challenges in solubility and metabolic stability—a key focus in the development of next-generation therapeutics.
With the rise of fragment-based drug design (FBDD), compounds like 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid derivatives have become crucial for optimizing molecular interactions. The presence of both chloromethyl and tert-butyl ester groups allows for selective modifications, enabling structure-activity relationship (SAR) studies. This aligns with current trends in AI-driven drug discovery, where modular building blocks accelerate virtual screening workflows. A 2023 study highlighted its utility in creating proteolysis-targeting chimeras (PROTACs), addressing the growing demand for targeted protein degradation technologies.
The synthetic versatility of CAS 2137625-46-6 is underscored by its compatibility with cross-coupling reactions and click chemistry. Its spirocyclic constraint reduces conformational flexibility, a property increasingly sought after in CNS drug development to enhance blood-brain barrier penetration. Industry forums frequently discuss its role in peptidomimetics, particularly for GPCR modulators—a hot topic given the recent FDA approvals of biased ligand therapeutics. The compound’s chiral center also makes it relevant for asymmetric catalysis research.
From a green chemistry perspective, the stability of the tert-butyl ester moiety in 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid derivatives supports atom-economical transformations. This resonates with the pharmaceutical industry’s push toward sustainable synthesis, as evidenced by its inclusion in several catalytic C-H activation methodologies. Patent analyses reveal its growing use in bioconjugation strategies for antibody-drug conjugates (ADCs), reflecting the booming oncology therapeutics market.
Analytical characterization of 1-(chloromethyl) 5-(1,1-dimethylethyl) ester derivatives typically involves advanced techniques like cryo-EM-assisted structural validation and LC-MS/MS quantification. These methods address the quality-by-design (QbD) requirements emphasized in ICH guidelines. Notably, the compound’s logP optimization potential makes it a frequent subject in computational chemistry webinars, particularly for allosteric modulator design—a trending subtopic in personalized medicine discussions.
In material science applications, the spiro[2.3]hexane core of CAS 2137625-46-6 has shown promise in supramolecular polymers for drug delivery systems. Its steric hindrance properties are being exploited to control release kinetics in biodegradable implants, coinciding with increased investment in long-acting injectables. The chloromethyl handle further enables surface functionalization of nanocarriers, a technique gaining traction in theranostic applications.
The commercial availability of 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester through major fine chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Recent preclinical studies utilizing this compound have demonstrated improved pharmacokinetic profiles in macrocyclic inhibitors, addressing a common pain point in kinase drug development. Its adoption in DNA-encoded library (DEL) platforms further underscores its relevance in contemporary hit identification strategies.
2137625-46-6 (5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 1-(chloromethyl) 5-(1,1-dimethylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)